Cas no 49658-26-6 (4-(Difluoromethyl)aniline)

4-(Difluoromethyl)aniline structure
4-(Difluoromethyl)aniline structure
Product Name:4-(Difluoromethyl)aniline
CAS No:49658-26-6
MF:C7H7F2N
MW:143.133988618851
MDL:MFCD28145075
CID:1026722
PubChem ID:53435198
Update Time:2025-04-20

4-(Difluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

    • 4-(Difluoromethyl)aniline
    • AG-L-58483
    • AK-64724
    • ANW-68748
    • CTK7B6692
    • MolPort-016-578-944
    • PubChem23828
    • p-(Difluoromethyl)aniline
    • alpha,alpha-Difluoro-p-toluidine
    • 49658-26-6
    • DB-348799
    • EN300-104645
    • TQU0124
    • MFCD18384829
    • AKOS006318245
    • FRVATKJLVXRQHU-UHFFFAOYSA-N
    • SB85519
    • DTXSID50700745
    • F80510
    • SCHEMBL11274191
    • SY265648
    • Benzenamine, 4-(difluoromethyl)-
    • MDL: MFCD28145075
    • Inchi: 1S/C7H7F2N/c8-7(9)5-1-3-6(10)4-2-5/h1-4,7H,10H2
    • InChI Key: FRVATKJLVXRQHU-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(=CC=1)N)F

Computed Properties

  • Exact Mass: 143.05471
  • Monoisotopic Mass: 143.05465555g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 97.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • Density: 1.196±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 219.7±30.0 ºC (760 Torr),
  • Flash Point: 104.6±11.6 ºC,
  • Solubility: Slightly soluble (2.6 g/l) (25 º C),
  • PSA: 26.02

4-(Difluoromethyl)aniline Pricemore >>

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